Cas no 38871-41-9 (2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride)

2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride is a versatile acyl chloride derivative widely used in organic synthesis and pharmaceutical intermediates. Its key advantages include high reactivity as an electrophile, enabling efficient acylation reactions with nucleophiles such as amines and alcohols. The benzodioxine backbone provides structural stability while allowing further functionalization, making it valuable in constructing complex heterocyclic frameworks. The compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its ability to introduce the benzodioxine moiety, which is common in pharmacologically active compounds. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride structure

38871-41-9 structure

Product Name:2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride

CAS No:38871-41-9

MF:C₉H₇ClO₃

MW:198.603081941605

MDL:MFCD04972616

CID:841398

PubChem ID:2795031

Update Time:2025-05-27

2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2,3-Dihydrobenzo[b][1,4]dioxine-5-carbonyl chloride
- 1,4-Benzodioxin-5-carbonyl chloride, 2,3-dihydro-
- 2,3-dihydro-1,4-Benzodioxin-5-carbonyl chloride
- 2,3-Dihydrobenzo[1,4]dioxine-5-carbonyl chloride
- 2,3-DIHYDROBENZO[1,4]DIOXINE-5-CARBONYL CHLORIDE 0.98
- 2,3-dihydro-1,4-benzodioxine-5-carbonyl chloride
- CS-10266
- 2,3-Dihydrobenzo[b][1,4]dioxine-5-carbonylchloride
- SCHEMBL1020885
- AKOS009808784
- MFCD04972616
- IEWVBBWTJOHHCY-UHFFFAOYSA-N
- DB-069738
- 1,4-benzodioxane-5-carbonyl chloride
- AB92833
- DTXSID40383526
- J-507004
- 38871-41-9
- 2,3-Dihydro-benzo[1,4]dioxine-5-carbonyl chloride
- 2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride
- MDL： MFCD04972616
- Inchi： 1S/C9H7ClO3/c10-9(11)6-2-1-3-7-8(6)13-5-4-12-7/h1-3H,4-5H2
- InChI Key： IEWVBBWTJOHHCY-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=CC2=C1OCCO2)=O

Computed Properties

Exact Mass: 198.00800
Monoisotopic Mass: 198.008
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 35.5Å²

Experimental Properties

Density: 1.371
Melting Point: 98 °C
Boiling Point: 305.2°C at 760 mmHg
Flash Point: 137.7°C
Refractive Index: 1.566
PSA: 35.53000
LogP: 1.83680

2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride Security Information

Hazardous Material transportation number：UN 3261
Hazard Category Code： 34-22
Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
Risk Phrases：R34
Safety Term：S26;S36/37/39;S45

2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride Pricemore >>

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Alichem	A019092877-1g	2,3-Dihydrobenzo[b][1,4]dioxine-5-carbonyl chloride	38871-41-9	98%	1g	$316.20	2023-09-02
Alichem	A019092877-5g	2,3-Dihydrobenzo[b][1,4]dioxine-5-carbonyl chloride	38871-41-9	98%	5g	$686.00	2023-09-02
Fluorochem	088769-250mg	2,3-Dihydro-benzo[1,4]dioxine-5-carbonyl chloride	38871-41-9	98%	250mg	￡90.00	2022-02-28
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD65611-250mg	2,3-Dihydrobenzo[b][1,4]dioxine-5-carbonyl chloride	38871-41-9	95%	250mg	￥342.0	2024-04-18
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